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Compound Focus: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: S566481

Get Quote

The table below summarizes the core identifying information and basic physicochemical properties for Opal

Blue SS, also known as Solvent Blue 23 [1] [2].

Property Value / Description

IUPAC Name 4-[(4-anilinophenyl)-(4-phenyliminocyclohexa-2,5-dien-1-ylidene)methyl]-N-

phenylaniline hydrochloride [1]

CAS Registry
Number

2152-64-9 [2]

Other Names Solvent Blue 23, CI 42760 [1] [2]

Molecular Formula C₃₇H₃₀ClN₃ [1] [2]

Molar Mass 552.11 g·mol⁻¹ [2] (or 552.12 g·mol⁻¹ [1])

Appearance Information not available in search results

Boiling Point 836.66 °C (at 101,325 Pa) [2]

Density 1.09 (at 20°C) [2]

Water Solubility 2.081 μg/L at 25°C [2]
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Property Value / Description

LogP 6.01 (at 25°C) [2]

Primary
Application

Indicator in agar for detecting lipase activity in microorganisms [1]

Recommended Approach for Spectroscopic
Characterization

Since quantitative spectroscopic data is lacking, you would need to perform experimental analysis. Here is a

logical workflow and standard protocol for obtaining this data:
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Start: Opal Blue SS Sample

Sample Preparation

UV-Vis Spectroscopy
Solution: Dissolve in suitable

solvent (e.g., ethanol)
Solid: Prepare as KBr pellet

for IR

Structural Confirmation
Record spectrum from 200-800 nm.

Identify λ_max (absorption maximum)
and calculate ε (molar absorptivity).

Data Analysis
FT-IR Spectroscopy: Analyze functional

groups and molecular structure.
Mass Spectrometry: Confirm molecular weight.

Correlate UV-Vis λ_max with
chromophore structure.
Use IR and MS data for

full structural verification.

Click to download full resolution via product page

Experimental workflow for characterizing Opal Blue SS

Sample Preparation

For UV-Vis Spectroscopy: Prepare a dilute solution of the dye in a spectroscopically suitable solvent
(e.g., ethanol, methanol, or water, depending on solubility) [3]. The concentration should be adjusted

to ensure the absorbance readings are within the linear range of the instrument (typically between 0.1
and 1.0).
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For IR Spectroscopy: For solid samples, the most common method is the KBr pellet technique [4].

A small amount of the dye is mixed with potassium bromide (KBr) and pressed under high pressure to
form a transparent pellet.

Instrumental Setup and Data Collection

UV-Vis Spectroscopy: The core measurement involves recording the absorption spectrum across

the ultraviolet and visible light regions (typically 200–800 nm) [3]. The key parameter to determine is
λ_max, the wavelength at which maximum absorption occurs. The Beer-Lambert law (A = εlc) is

then used to calculate the molar absorptivity (ε) from measurements at different concentrations [3].
Infrared (IR) Spectroscopy: Techniques such as Attenuated Total Reflection (ATR)—which is

often non-destructive—or transmission spectroscopy (using KBr pellets) can be used to analyze the
solid dye [4]. The spectrum should be recorded in the fingerprint region (e.g., 200–1600 cm⁻¹) to

identify characteristic functional groups [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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